N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide

• IUPAC Name: N-[(4-ethylphenyl)carbamothioylamino]formamide
• InChI: InChI=1S/C10H13N3OS/c1-2-8-3-5-9(6-4-8)12-10(15)13-11-7-14/h3-7H,2H2,1H3,(H,11,14)(H2,12,13,15)
• InChI Key: ZLMFTQSMYTUDLD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NNC=O
• Molecular Formula: C10H13N3OS
• Molecular Weight: 223.30 g/mol

Description

N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide, also known as EPHC, is a chemical compound that has gained significant attention due to its potential use in scientific research. EPHC is a hydrazine derivative that has been synthesized using a variety of methods, and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. In Additionally, we will list future directions for research on EPHC.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cellular metabolism. Specifically, N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide has been shown to inhibit the activity of lactate dehydrogenase, an enzyme involved in the conversion of pyruvate to lactate. This inhibition leads to a decrease in cellular energy production, which ultimately leads to cell death.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of lactate dehydrogenase activity, the induction of apoptosis, and the inhibition of cell proliferation. Additionally, N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide has been found to have antioxidant activity, which may contribute to its potential use as an anti-tumor agent.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide has several advantages for use in laboratory experiments, including its relatively low cost, its stability, and its ease of synthesis. However, there are also some limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide, including its potential use in the development of new cancer therapies, its use as a diagnostic tool for cancer, and its potential as an anti-fungal agent. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide, as well as its potential side effects and toxicity.

Scientific Research Applications

N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide has been studied for its potential use in a variety of scientific research applications, including its use as a diagnostic tool for cancer, its potential as an anti-tumor agent, and its use in the treatment of fungal infections. N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide has been shown to inhibit the growth of cancer cells in vitro, and has been found to be effective against a variety of cancer cell lines. Additionally, N-(4-ethylphenyl)-2-formylhydrazinecarbothioamide has been shown to have antifungal activity against several species of fungi, making it a potential candidate for the development of new antifungal drugs.